4-Methylbenzenesulfonic acid;6-methylidenebicyclo[3.3.1]nonan-2-ol

• CAS No.: 112403-08-4
• Molecular Formula: C17H24O4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 4-methylbenzenesulfonic acid;6-methylidenebicyclo[3.3.1]nonan-2-ol
• InChI: InChI=1S/C10H16O.C7H8O3S/c1-7-2-3-9-6-8(7)4-5-10(9)11;1-6-2-4-7(5-3-6)11(8,9)10/h8-11H,1-6H2;2-5H,1H3,(H,8,9,10)
• InChI Key: HBOFUAZMGHYFTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C=C1CCC2CC1CCC2O

Description

4-Methylbenzenesulfonic acid;6-methylidenebicyclo[331]nonan-2-ol is a chemical compound that combines the structural features of 4-methylbenzenesulfonic acid and 6-methylidenebicyclo[331]nonan-2-ol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methylbenzenesulfonic acid;6-methylidenebicyclo[3.3.1]nonan-2-ol typically involves the reaction of 4-methylbenzenesulfonic acid with 6-methylidenebicyclo[3.3.1]nonan-2-ol under specific conditions. The reaction conditions may include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and quality control to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

4-Methylbenzenesulfonic acid;6-methylidenebicyclo[3.3.1]nonan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfonic acid derivatives, while reduction may produce alcohols or other reduced forms of the compound .

Scientific Research Applications

4-Methylbenzenesulfonic acid;6-methylidenebicyclo[3.3.1]nonan-2-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-methylbenzenesulfonic acid;6-methylidenebicyclo[3.3.1]nonan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other biomolecules, leading to changes in cellular processes and functions .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-methylbenzenesulfonic acid;6-methylidenebicyclo[3.3.1]nonan-2-ol include other bicyclo[3.3.1]nonane derivatives and sulfonic acid derivatives .

Uniqueness

The uniqueness of this compound lies in its combined structural features, which may confer distinct chemical and biological properties compared to other similar compounds. This makes it a valuable compound for various research and industrial applications .